Cas no 24143-52-0 (2(1H)-Naphthalenone,6-(1,1-dimethylethyl)octahydro-, (4aa,6b,8aa)- (9CI))

• Product Name: 2(1H)-Naphthalenone,6-(1,1-dimethylethyl)octahydro-, (4aa,6b,8aa)- (9CI)
• CAS No: 24143-52-0
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 257533
• PubChem ID: 91128
• Update Time: 2025-04-19

2(1H)-Naphthalenone,6-(1,1-dimethylethyl)octahydro-, (4aa,6b,8aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,6-(1,1-dimethylethyl)octahydro-, (4aa,6b,8aa)- (9CI)
• 6-tert-butyl-3,4,4a,5,6,7,8,8a-octahydro-1H-naphthalen-2-one
• 6alpha-tert-Butyl-3,4,4abeta,5,6,7,8,8abeta-octahydronaphthalen-2(1H)-one
• 6-tert-butyloctahydronaphthalen-2(1H)-one
• 24817-24-1
• EINECS 246-474-4
• NS00084110
• 6alpha-tert-Butyl-3,4,4abeta,5,6,7,8,8aalpha-octahydronaphthalen-2(1H)-one
• NS00084742
• DTXSID90946968
• cis,cis-6-tert-Butyloctahydronaphthalen-2(1H)-one
• EINECS 246-033-6
• 24143-52-0
• EINECS 246-473-9

• Inchi： 1S/C14H24O/c1-14(2,3)12-6-4-11-9-13(15)7-5-10(11)8-12/h10-12H,4-9H2,1-3H3
• InChI Key： QQKVQRVPUCGGKW-UHFFFAOYSA-N
• SMILES： O=C1CCC2CC(C(C)(C)C)CCC2C1

Computed Properties

• Exact Mass: 208.182715
• Monoisotopic Mass: 208.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.941
• Boiling Point: 289.4°C at 760 mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.477

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones